Cas no 105224-06-4 (2-(2-methylhydrazin-1-yl)methylidenecyclohexane-1,3-dione)

• Product Name: 2-(2-methylhydrazin-1-yl)methylidenecyclohexane-1,3-dione
• CAS No: 105224-06-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD24708408
• CID: 3574497
• PubChem ID: 137216113
• Update Time: 2025-05-20

2-(2-methylhydrazin-1-yl)methylidenecyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-[(2-methylhydrazino)methylene]-
• 2-(2-methylhydrazin-1-yl)methylidenecyclohexane-1,3-dione
• 105224-06-4
• DTXSID601208295
• 2-[(2-Methylhydrazinyl)methylene]-1,3-cyclohexanedione

• MDL： MFCD24708408
• Inchi： 1S/C8H12N2O2/c1-9-10-5-6-7(11)3-2-4-8(6)12/h5,9,11H,2-4H2,1H3
• InChI Key： OQLWDPKTMDFJPU-UHFFFAOYSA-N
• SMILES： OC1=C(C=NNC)C(CCC1)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 61.7Ų

Additional information on 2-(2-methylhydrazin-1-yl)methylidenecyclohexane-1,3-dione

Introduction to 2-(2-Methylhydrazin-1-yl)methylidenecyclohexane-1,3-dione (CAS No. 105224-06-4)

The compound 2-(2-methylhydrazin-1-yl)methylidenecyclohexane-1,3-dione, identified by the CAS registry number 105224-06-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The molecule consists of a cyclohexane ring with two ketone groups at positions 1 and 3, and a substituted hydrazine group at position 2. This combination makes it a versatile compound with promising prospects in research and development.

The cyclohexane framework of this compound provides stability and rigidity, while the hydrazine group introduces reactivity and functional diversity. Recent studies have explored the role of such compounds in catalytic processes, particularly in the synthesis of heterocyclic compounds. For instance, researchers have demonstrated that 2-(2-methylhydrazin-1-yl)methylidenecyclohexane-1,3-dione can act as a precursor in the formation of bioactive molecules, which are of interest in drug discovery.

One of the key features of this compound is its ability to undergo various transformations under specific reaction conditions. For example, its methylhydrazine moiety can participate in nucleophilic additions or condensations, leading to the formation of complex structures. This property has been exploited in the development of novel materials and intermediates for organic synthesis.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure and reactivity of this compound. Studies using density functional theory (DFT) have revealed that the cyclohexane dione core exhibits significant electron-withdrawing effects, which influence the reactivity of the hydrazine group. These insights are valuable for designing more efficient synthetic pathways and optimizing reaction conditions.

In terms of applications, 2-(2-methylhydrazin-1-yl)methylidenecyclohexane-1,3-dione has shown potential in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has been explored for drug delivery systems. Additionally, its role as a chelating agent has been investigated in coordination chemistry, where it can bind to transition metals to form complexes with unique magnetic and optical properties.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of cyclohexane dione with methylhydrazine derivatives under acidic or basic conditions. The optimization of these reactions has been a focus of recent research efforts, aiming to improve yield and purity.

In conclusion, 2-(2-methylhydrazin-1-yl)methylidenecyclohexane-1,3-dione (CAS No. 105224-06-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.